![molecular formula C18H19ClN2O3 B3939237 N-[2-(4-chlorophenoxy)ethyl]-N'-(1-phenylethyl)ethanediamide](/img/structure/B3939237.png)
N-[2-(4-chlorophenoxy)ethyl]-N'-(1-phenylethyl)ethanediamide
Overview
Description
N-[2-(4-chlorophenoxy)ethyl]-N'-(1-phenylethyl)ethanediamide, also known as A-836,339, is a synthetic compound that has been developed as a selective cannabinoid receptor type 2 (CB2) agonist. CB2 receptors are primarily found in immune cells and are involved in regulating immune function and inflammation. A-836,339 has been shown to have potential therapeutic applications in a range of conditions, including pain, inflammation, and autoimmune diseases.
Mechanism of Action
While N-[2-(4-chlorophenoxy)ethyl]-N'-(1-phenylethyl)ethanediamide is known to be a CB2 receptor agonist, the precise mechanisms by which it exerts its effects are not fully understood. Future research could investigate the downstream signaling pathways activated by this compound and how they contribute to its therapeutic effects.
- Combination therapies: this compound could be used in combination with other drugs to enhance its therapeutic effects or reduce side effects. Future research could investigate potential combination therapies involving this compound.
Advantages and Limitations for Lab Experiments
N-[2-(4-chlorophenoxy)ethyl]-N'-(1-phenylethyl)ethanediamide has several advantages and limitations for use in lab experiments. Advantages include:
- Selectivity: this compound is a selective CB2 receptor agonist, meaning it binds specifically to CB2 receptors and does not bind to other cannabinoid receptors.
- Potency: this compound has been shown to be a potent CB2 receptor agonist, meaning it can activate CB2 receptors at low concentrations.
Limitations include:
- Availability: this compound is a synthetic compound that may not be readily available for use in lab experiments.
- Specificity: While this compound is selective for CB2 receptors, it may still have off-target effects that could complicate experimental results.
Future Directions
There are several potential future directions for research on N-[2-(4-chlorophenoxy)ethyl]-N'-(1-phenylethyl)ethanediamide, including:
- Clinical trials: this compound has shown promise in preclinical studies as a potential treatment for conditions such as pain and inflammation. Future research could involve clinical trials to investigate its safety and efficacy in humans.
-
Scientific Research Applications
N-[2-(4-chlorophenoxy)ethyl]-N'-(1-phenylethyl)ethanediamide has been the subject of several scientific studies investigating its potential therapeutic applications. In preclinical studies, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of conditions such as arthritis and neuropathic pain. Additionally, this compound has been shown to have immunomodulatory effects, suggesting it could be useful in the treatment of autoimmune diseases.
properties
IUPAC Name |
N-[2-(4-chlorophenoxy)ethyl]-N'-(1-phenylethyl)oxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O3/c1-13(14-5-3-2-4-6-14)21-18(23)17(22)20-11-12-24-16-9-7-15(19)8-10-16/h2-10,13H,11-12H2,1H3,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHZKMFQQJGVLOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C(=O)NCCOC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.